Cas no 62417-24-7 (Butanoic acid, 4-(decylamino)-4-oxo-, methyl ester)

• Product Name: Butanoic acid, 4-(decylamino)-4-oxo-, methyl ester
• CAS No: 62417-24-7
• MF: C₁₅H₂₉NO₃
• MW: 271.395664930344
• CID: 445592
• PubChem ID: 71386645
• Update Time: 2025-04-19

Butanoic acid, 4-(decylamino)-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(decylamino)-4-oxo-, methyl ester
• methyl 4-(decylamino)-4-oxobutanoate
• DTXSID10808812
• 62417-24-7

• Inchi： 1S/C15H29NO3/c1-3-4-5-6-7-8-9-10-13-16-14(17)11-12-15(18)19-2/h3-13H2,1-2H3,(H,16,17)
• InChI Key： LUUGAOXQBCDKBB-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OC)NCCCCCCCCCC

Computed Properties

• Exact Mass: 271.21487
• Monoisotopic Mass: 271.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4